Cas no 10406-24-3 (3-Cyanobenzylamine)
3-Cyanobenzylamine structure
3-Cyanobenzylamine Properties
Names and Identifiers
-
- 3-(Aminomethyl)benzonitrile
- AKOS BB-9335
- Benzonitrile, 3-(aminomethyl)-
- 3-Cyanobenzylamine
- 3-Cyanobenzylamine
- 3-Aminomethyl-benzonitrile
- 3-(aminomethyl)benzenecarbonitrile
- m-Cyanobenzylamine
- PubChem18585
- 3-CYANOBENZYLAMIN
- 3-(Aminomethyl)-benzonitrile
- Benzonitrile,3-(aminomethyl)-
- XFKPORAVEUOIRF-UHFFFAOYSA-N
- CL8992
- SBB068717
- TRA0037170
- RP20017
- RP20022
- GS-4
- DTXSID80146233
- AM20050051
- GS-4384
- 10406-24-3
- 3-Aminomethylbenzonitrile
- J-512361
- MFCD06797832
- SCHEMBL580840
- A800886
- SY007081
- 2,4(1H,3H)-Pyrimidinedione,6-methyl-,2-hydrazone(9CI)
- EN300-33158
- AKOS000151182
- FT-0649951
- CHEMBL1178160
- CS-W005181
- 3-(aminomethyl)benzonitrile
- DB-032261
- 3-CYANOBENZYLAMINE
- 3-(aminomethyl) benzonitrile
- +Expand
-
- MFCD06797832
- XFKPORAVEUOIRF-UHFFFAOYSA-N
- 1S/C8H8N2/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5,9H2
- NCC1C=CC=C(C#N)C=1
Computed Properties
- 132.06900
- 1
- 2
- 1
- 132.068748
- 10
- 145
- 0
- 0
- 0
- 0
- 0
- 1
- 0.6
- 49.8
Experimental Properties
- 1.71728
- 49.81000
- 1.573
- 263 ºCat 760 mmHg
- 112.9℃
- 1.1
3-Cyanobenzylamine Price
3-Cyanobenzylamine Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:10406-24-3)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:10406-24-3)
TANG SI LEI
15026964105
2881489226@qq.com
3-Cyanobenzylamine Related Literature
-
1. Rates of reaction of benzylamines with 1-chloro-2,4-dinitrobenzene and with toluene-p-sulphonyl chlorideA. Fischer,R. S. H. Hickford,G. R. Scott,J. Vaughan J. Chem. Soc. B 1966 466
-
Danny C. Lenstra,Peter E. Lenting,Jasmin Mecinovi? Green Chem. 2018 20 4418
Recommended suppliers
Amadis Chemical Company Limited
(CAS:10406-24-3)3-Cyanobenzylamine
99%
25g
305.0